molecular formula C11H10O3 B067030 2-Phenyl-1,6-dioxaspiro[2.4]heptan-7-one CAS No. 171004-62-9

2-Phenyl-1,6-dioxaspiro[2.4]heptan-7-one

Cat. No.: B067030
CAS No.: 171004-62-9
M. Wt: 190.19 g/mol
InChI Key: UTCZLMGWHXTXMJ-UHFFFAOYSA-N
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Description

2-Phenyl-1,6-dioxaspiro[2.4]heptan-7-one, also known as this compound, is a useful research compound. Its molecular formula is C11H10O3 and its molecular weight is 190.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

171004-62-9

Molecular Formula

C11H10O3

Molecular Weight

190.19 g/mol

IUPAC Name

2-phenyl-1,6-dioxaspiro[2.4]heptan-7-one

InChI

InChI=1S/C11H10O3/c12-10-11(6-7-13-10)9(14-11)8-4-2-1-3-5-8/h1-5,9H,6-7H2

InChI Key

UTCZLMGWHXTXMJ-UHFFFAOYSA-N

SMILES

C1COC(=O)C12C(O2)C3=CC=CC=C3

Canonical SMILES

C1COC(=O)C12C(O2)C3=CC=CC=C3

Synonyms

1,5-Dioxaspiro[2.4]heptan-4-one,2-phenyl-(9CI)

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-[1-phenyl-meth-(E)-ylidene]-dihydro-furan-2-one (21a) (4.0 g, 22.9 mmol) and 3-chloroperoxybenzoic acid (6.18 g, 27.6 mmol) in 1,2-dichloroetheane (70 mL) was added catalytic amount of AIBN (50 mg) at 80° C. and refluxed in the dark for 6 h. The resulting solution was cooled and filtered, the solvent was removed under reduced pressure, and the residue dissolved in dichloromethane. The organic phase was washed consecutively with saturated aqueous solutions of NaHCO3 (20 mL), KI (20 mL), Na2S2O3 (20 mL), and NaHCO3 (20 mL) then dried over anhydrous MgSO4 and evaporated under reduced pressure. Product was purified by silica gel flash chromatography using ethyl acetate:petroleum ether (1:4) gave 2.62 g in 60% yield of the title compound.
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
6.18 g
Type
reactant
Reaction Step One
Name
Quantity
50 mg
Type
reactant
Reaction Step One
[Compound]
Name
1,2-dichloroetheane
Quantity
70 mL
Type
solvent
Reaction Step One
Yield
60%

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